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Compound of Interest

Compound Name: ONO 207

Cat. No.: B15569421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the common solubility and stability

challenges encountered when working with ONO-4059 (Tirabrutinib), a potent and selective

Bruton's tyrosine kinase (BTK) inhibitor. The following information is intended to aid in the

proper handling, storage, and use of ONO-4059 in a research setting to ensure experimental

accuracy and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ONO-4059?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of ONO-4059. It is soluble in DMSO at concentrations of 98

mg/mL (199.61 mM) and 100 mg/mL (203.69 mM).[1][2] For optimal results, it is crucial to use

fresh, anhydrous DMSO, as the presence of moisture can significantly reduce the solubility of

the compound.[1]

Q2: I am observing precipitation when preparing my ONO-4059 stock solution in DMSO. What

should I do?

A2: If you observe precipitation, it could be due to several factors:
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Moisture in DMSO: Ensure you are using a fresh, unopened bottle of anhydrous or molecular

sieve-dried DMSO. Hygroscopic (moisture-absorbing) DMSO will decrease the solubility of

ONO-4059.[1]

Concentration: You may be exceeding the solubility limit. While soluble up to 100 mg/mL, it is

often prudent to prepare stock solutions at a slightly lower concentration to ensure complete

dissolution.

Temperature: Ensure the solution is at room temperature. Sonication can be used to aid

dissolution.[2]

Q3: How should I store my ONO-4059 stock solutions?

A3: For long-term stability, it is recommended to store ONO-4059 stock solutions in aliquots at

-80°C for up to one year or at -20°C for up to one month.[1][2] Avoid repeated freeze-thaw

cycles, as this can lead to degradation of the compound.

Q4: What is the recommended storage for the solid (powder) form of ONO-4059?

A4: The solid form of ONO-4059 should be stored at -20°C for up to three years.[1] Keep the

container tightly sealed to protect it from moisture.

Q5: I need to prepare an aqueous solution of ONO-4059 for my cell-based assay. What is the

best approach?

A5: ONO-4059 is practically insoluble in water.[1] Therefore, for aqueous-based assays, it is

necessary to first prepare a high-concentration stock solution in DMSO. This stock solution can

then be serially diluted in your aqueous culture medium to the desired final concentration.

Ensure that the final concentration of DMSO in your assay is low (typically ≤ 0.1%) to avoid

solvent-induced toxicity to your cells.
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Issue Potential Cause Troubleshooting Steps

Precipitation upon dilution of

DMSO stock in aqueous media

The aqueous solubility of

ONO-4059 has been

exceeded.

- Increase the volume of the

aqueous media to further dilute

the compound.- Reduce the

final concentration of ONO-

4059 in your experiment.-

Consider using a surfactant or

co-solvent in your final dilution,

if compatible with your

experimental system.

Cloudiness or precipitation in

in vivo formulations

Improper mixing or exceeding

solubility in the vehicle.

- Prepare the formulation by

adding solvents sequentially

and ensuring the solution is

clear before adding the next

component.- Use sonication or

gentle heating to aid

dissolution.- Prepare the

formulation fresh before each

use. A common in vivo

formulation is 10% DMSO,

40% PEG300, 5% Tween 80,

and 45% saline, with a

solubility of 2 mg/mL.[1]

Stability Issues
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Issue Potential Cause Troubleshooting Steps

Loss of compound activity over

time in prepared solutions

Degradation of ONO-4059 due

to improper storage or

handling.

- Aliquot stock solutions to

minimize freeze-thaw cycles.-

Store stock solutions at the

recommended temperatures

(-20°C for short-term, -80°C for

long-term).- Protect solutions

from light, although specific

photostability data is limited, it

is good practice for most small

molecules.- For in vivo working

solutions, it is recommended to

prepare them immediately

before use.[1]

Inconsistent experimental

results

Potential degradation of the

compound in the solid form or

in solution.

- Use fresh ONO-4059 powder

for preparing new stock

solutions.- Verify the

concentration and purity of

your stock solution using a

validated analytical method

such as HPLC.

Data Presentation
ONO-4059 (Tirabrutinib) Solubility Data
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Solvent Solubility Molar Concentration Notes

DMSO 100 mg/mL[2] 203.69 mM[2]

Use of fresh,

anhydrous DMSO is

critical. Sonication

may be needed.

DMSO 98 mg/mL[1] 199.61 mM[1]

Moisture-absorbing

DMSO reduces

solubility.

Ethanol 1 mg/mL[1] 2.04 mM

Water Insoluble[1] -

ONO-4059 (Tirabrutinib) Recommended Storage
Conditions

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years[1]

Solution in Solvent -80°C 1 year[1]

-20°C 1 month[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of ONO-
4059 in DMSO
Materials:

ONO-4059 (Tirabrutinib hydrochloride, MW: 490.94 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh out a precise amount of ONO-4059 powder. For

a 10 mM stock solution, you will need 4.91 mg per 1 mL of DMSO.

Adding Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

ONO-4059 powder.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, use a sonicator for a few minutes to aid dissolution. Visually inspect the solution

to ensure there are no visible particles.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will prevent contamination and degradation from repeated

freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).

Mandatory Visualizations
ONO-4059 (Tirabrutinib) Mechanism of Action: BTK
Signaling Pathway
ONO-4059 is a selective and irreversible inhibitor of Bruton's tyrosine kinase (BTK), a key

component of the B-cell receptor (BCR) signaling pathway.[3] Upon binding of an antigen to the

BCR, a signaling cascade is initiated, leading to B-cell proliferation, survival, and differentiation.

ONO-4059 covalently binds to a cysteine residue in the active site of BTK, blocking its kinase

activity and thereby inhibiting downstream signaling.
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Caption: ONO-4059 inhibits the BTK signaling pathway.
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Experimental Workflow: Preparing a Diluted Aqueous
Solution from a DMSO Stock
This workflow illustrates the standard procedure for preparing a final aqueous solution of ONO-

4059 for in vitro experiments from a concentrated DMSO stock.
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Caption: Workflow for preparing aqueous solutions of ONO-4059.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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